Cas no 87947-57-7 (Thiophene, tetrahydro-3-(pentylsulfinyl)-, 1,1-dioxide)

• Product Name: Thiophene, tetrahydro-3-(pentylsulfinyl)-, 1,1-dioxide
• CAS No: 87947-57-7
• MF: C₉H₁₈O₃S₂
• MW: 238.36742067337
• CID: 650324
• PubChem ID: 13150037
• Update Time: 2025-04-19

Thiophene, tetrahydro-3-(pentylsulfinyl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Thiophene, tetrahydro-3-(pentylsulfinyl)-, 1,1-dioxide
• 3-pentylsulfinylthiolane 1,1-dioxide
• 87947-57-7
• 3-(Pentane-1-sulfinyl)-1lambda~6~-thiolane-1,1-dione
• DTXSID80522331

• Inchi： 1S/C9H18O3S2/c1-2-3-4-6-13(10)9-5-7-14(11,12)8-9/h9H,2-8H2,1H3
• InChI Key： BFASPVRRKHNNNP-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)S(CCCCC)=O)(=O)=O

Computed Properties

• Exact Mass: 238.06973678g/mol
• Monoisotopic Mass: 238.06973678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.8Ų